Cas no 1157010-00-8 (N-[(4-Bromophenyl)methyl]oxan-4-amine)

• Product Name: N-[(4-Bromophenyl)methyl]oxan-4-amine
• CAS No: 1157010-00-8
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5048901
• Update Time: 2025-05-22

N-[(4-Bromophenyl)methyl]oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-bromophenyl)methyl]oxan-4-amine
• N-[(4-Bromophenyl)methyl]oxan-4-amine

• Inchi： 1S/C12H16BrNO/c13-11-3-1-10(2-4-11)9-14-12-5-7-15-8-6-12/h1-4,12,14H,5-9H2
• InChI Key： MCXIYJAQLSIGCS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-[(4-Bromophenyl)methyl]oxan-4-amine

N-[(4-Bromophenyl)methyl]oxan-4-amine: A Comprehensive Overview

N-[(4-Bromophenyl)methyl]oxan-4-amine, also known by its CAS number 1157010-00-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromophenyl group with an oxazolidinone ring system. The 4-bromophenyl moiety contributes to the compound's electronic properties, while the oxazolidinone ring provides a rigid framework that can influence its reactivity and bioavailability.

Recent studies have highlighted the potential of N-[(4-Bromophenyl)methyl]oxan-4-amine as a precursor in the synthesis of bioactive molecules. Its structure makes it an ideal candidate for further functionalization, enabling researchers to explore its applications in drug discovery and material science. The bromine atom in the phenyl group is particularly valuable, as it can undergo various substitution reactions, facilitating the creation of diverse derivatives.

The synthesis of N-[(4-Bromophenyl)methyl]oxan-4-amine typically involves a multi-step process. Starting from readily available starting materials such as 4-bromotoluene and oxetane derivatives, the reaction sequence often includes nucleophilic substitution and cyclization steps. The optimization of these steps has been a focus of recent research, with studies demonstrating improved yields and selectivity through the use of specific catalysts and reaction conditions.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of peptide-based drugs. The oxazolidinone ring is known to stabilize peptide bonds, making it a valuable component in the design of bioactive molecules. Recent research has explored its role in constructing cyclic peptides with enhanced stability and bioavailability, opening new avenues for therapeutic development.

In addition to its role in drug discovery, N-[(4-Bromophenyl)methyl]oxan-4-amine has shown potential in materials science. Its rigid structure and functional groups make it a candidate for use in polymer synthesis and as a building block for advanced materials. Researchers have investigated its incorporation into polymeric networks, where it contributes to improved mechanical properties and thermal stability.

The study of N-[(4-Bromophenyl)methyl]oxan-4-amine has also led to insights into its pharmacokinetic properties. Preclinical studies have demonstrated moderate absorption and distribution profiles, suggesting that it could serve as a lead compound for further optimization. However, challenges remain in improving its solubility and reducing potential toxicity, which are critical factors for successful drug development.

Looking ahead, the continued exploration of N-[(4-Bromophenyl)methyl]oxan-4-amine's properties will undoubtedly yield new insights into its applications. Its unique combination of structural features makes it a versatile building block for chemical innovation, with implications across multiple disciplines. As research progresses, this compound is poised to play an increasingly important role in advancing both scientific understanding and practical applications.